molecular formula C9H9F2N3S B1483462 (1-(difluoromethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)methanamine CAS No. 2092263-47-1

(1-(difluoromethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)methanamine

Cat. No. B1483462
CAS RN: 2092263-47-1
M. Wt: 229.25 g/mol
InChI Key: BWSYWRAGWNPYDN-UHFFFAOYSA-N
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Description

(1-(Difluoromethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)methanamine, also known as DFMT, is an organofluorine compound with a wide range of applications in scientific research. It has been studied extensively in the fields of organic chemistry and biochemistry, and has been used in a variety of laboratory experiments.

Scientific Research Applications

Synthesis and Characterization of Thiophene Derivatives

Thiophene derivatives, including those related to (1-(difluoromethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)methanamine, have been synthesized and characterized in various studies. For instance, Khan et al. (2015) reported the synthesis and characterization of 2,5-substituted thiophene derivatives. These compounds were obtained by treating thiophene-2,5-dicarbonyl dichloride with pyrazole and 3-methylpyrazole, yielding thiophene-2,5-diylbis((1H-pyrazol-1-yl)methanone) and thiophene-2,5-diylbis((3-methyl-1H-pyrazol-1-yl)methanone), respectively. The structures were deduced from characteristic 1H and 13C-NMR data, and the structure of one compound was also confirmed by X-ray diffraction. DFT calculations were used to compare the calculated data with experimental data, showing close agreement, particularly in bond lengths and angles (Khan et al., 2015).

Novel Heterocyclic Analogues and Isomorphism

Swamy et al. (2013) explored the synthesis of novel heterocyclic analogues, including those with thiophene substituents, demonstrating the chlorine-methyl (Cl-Me) exchange rule. The study presented the synthesis of two isomorphous structures with thiophene substituents and discussed the challenges posed by extensive disorder in these compounds when using data-mining procedures, such as searches of structural databases. This research highlights the complexity and novelty in synthesizing heterocyclic compounds with thiophene moieties (Swamy et al., 2013).

Antidepressant Activity of Thiophene-Based Pyrazolines

Mathew et al. (2014) synthesized a series of phenyl-3-(thiophen-2-yl)-4, 5-dihydro-1H-pyrazole-1-carbothioamides and evaluated their antidepressant activity. One compound, in particular, showed significant reduction in immobility time in both forced swimming and tail suspension tests, indicating potential antidepressant activity. This study suggests that thiophene-based pyrazolines could be therapeutically useful as antidepressant medications, opening new avenues for the application of thiophene derivatives in medical research (Mathew et al., 2014).

Enzyme Inhibitory Activity of Thiophene-Based Compounds

Cetin et al. (2021) designed 1-phenyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide derivatives and evaluated them for their enzyme inhibitory activities against key enzymes. Some compounds exhibited potent inhibitory activities, and molecular docking studies revealed significant interactions at the enzyme active sites. This research underscores the potential of thiophene-based compounds as enzyme inhibitors, which could have implications in therapeutic applications (Cetin et al., 2021).

properties

IUPAC Name

[2-(difluoromethyl)-5-thiophen-2-ylpyrazol-3-yl]methanamine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H9F2N3S/c10-9(11)14-6(5-12)4-7(13-14)8-2-1-3-15-8/h1-4,9H,5,12H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BWSYWRAGWNPYDN-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CSC(=C1)C2=NN(C(=C2)CN)C(F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H9F2N3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

229.25 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
(1-(difluoromethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)methanamine
Reactant of Route 2
(1-(difluoromethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)methanamine
Reactant of Route 3
(1-(difluoromethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)methanamine
Reactant of Route 4
(1-(difluoromethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)methanamine
Reactant of Route 5
(1-(difluoromethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)methanamine
Reactant of Route 6
(1-(difluoromethyl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)methanamine

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